Cas no 89980-87-0 (Benzene, 2-bromo-1-methoxy-4-(methylthio)-)

• Product Name: Benzene, 2-bromo-1-methoxy-4-(methylthio)-
• CAS No: 89980-87-0
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 4299323
• PubChem ID: 54253069
• Update Time: 2025-04-24

Benzene, 2-bromo-1-methoxy-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-methoxy-4-(methylthio)-
• 89980-87-0
• DTXSID201280980
• 2-bromo-4-(methylsulfanyl)phenyl methyl ether
• SCHEMBL904258
• (3-Bromo-4-methoxyphenyl)(methyl)sulfane
• 2-Bromo-1-methoxy-4-(methylthio)benzene

• Inchi： 1S/C8H9BrOS/c1-10-8-4-3-6(11-2)5-7(8)9/h3-5H,1-2H3
• InChI Key： QYCUNHVHZMIDIS-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(SC)C=C1Br

Computed Properties

• Exact Mass: 231.95575Da
• Monoisotopic Mass: 231.95575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.5Ų